Cas no 89303-23-1 (Benzoic acid, 4-nitro-3-[(phenylsulfonyl)methyl]-)
89303-23-1 structure
Product Name:Benzoic acid, 4-nitro-3-[(phenylsulfonyl)methyl]-
CAS No:89303-23-1
MF:C14H11NO6S
MW:321.305242776871
CID:604860
PubChem ID:2801662
Update Time:2025-04-19
Benzoic acid, 4-nitro-3-[(phenylsulfonyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-nitro-3-[(phenylsulfonyl)methyl]-
- 3-(benzenesulfonylmethyl)-4-nitrobenzoic acid
- DTXSID70384304
- MLS001181537
- SR-01000636333-1
- CCG-46649
- 89303-23-1
- HMS2883A03
- SMR000567227
- CHEMBL1531451
- Oprea1_456131
-
- Inchi: 1S/C14H11NO6S/c16-14(17)10-6-7-13(15(18)19)11(8-10)9-22(20,21)12-4-2-1-3-5-12/h1-8H,9H2,(H,16,17)
- InChI Key: YREOCTGUKHNUDQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(CC1C=C(C(=O)O)C=CC=1[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 321.03070824g/mol
- Monoisotopic Mass: 321.03070824g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 514
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 126Ų
Benzoic acid, 4-nitro-3-[(phenylsulfonyl)methyl]- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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